Cas no 97120-13-3 (BBMP)

• Product Name: BBMP
• CAS No: 97120-13-3
• MF: C₁₂H₁₁BrN₂O₃S
• MW: 343.196340799332
• MDL: MFCD00828832
• CID: 800793
• PubChem ID: 2774700
• Update Time: 2025-04-19

BBMP Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4-bromo-2-methyl-5-[(phenylmethyl)sulfonyl]-
• 5-(BENZYLSULFONYL)-4-BROMO-2-METHYL-2,3-DIHYDROPYRIDAZIN-3-ONE
• 5-benzylsulfonyl-4-bromo-2-methylpyridazin-3-one
• BBMP
• HMS3262C12
• 5-(Benzylsulfonyl)-4-bromo-2-methylpyridazin-3(2H)-one
• NCGC00186025-01
• 97120-13-3
• XDA12013
• Tox21_500735
• AKOS027381242
• NCGC00261420-01
• LP00735
• SCHEMBL10801910
• AS-16913
• CHEMBL1525723
• DTXSID80379180
• SDCCGSBI-0633751.P001

• MDL： MFCD00828832
• Inchi： 1S/C12H11BrN2O3S/c1-15-12(16)11(13)10(7-14-15)19(17,18)8-9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key： ICJYBAMRYLSLQT-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)N=CC=1S(CC1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 341.96700
• Monoisotopic Mass: 341.96738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 471.0±55.0 °C at 760 mmHg
• Flash Point: 181.7±25.1 °C
• PSA: 77.41000
• LogP: 2.59750

BBMP Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22-36
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22; R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones